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Compound of Interest

Compound Name: 2,9-Dimethyldecanedinitrile

Cat. No.: B15432359

Technical Dossier: 2,9-Dimethyldecanedinitrile

A comprehensive review of its chemical identity, synthesis, and potential applications.
For the attention of: Researchers, Scientists, and Drug Development Professionals.

An extensive search of chemical databases and scientific literature has revealed that "2,9-
Dimethyldecanedinitrile” is not a recognized or indexed chemical compound. There is no
established CAS number or formal IUPAC name associated with this specific nomenclature. It
is plausible that this name is a misnomer, refers to a novel, uncharacterized compound, or is a
specific derivative not widely documented.

This guide, therefore, addresses the constituent components of the requested name to provide
relevant information for researchers. It will cover the related, well-documented compound 2,9-
dimethyldecane and provide a general overview of the synthesis of dinitriles, which may be
applicable to the theoretical synthesis of 2,9-dimethyldecanedinitrile.

Section 1: Chemical Identity of Related Compounds

While 2,9-Dimethyldecanedinitrile is not documented, the hydrocarbon backbone, 2,9-
dimethyldecane, is a known compound.
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Compound Molecular Molecular
IUPAC Name CAS Number )
Name Formula Weight
2,9- 2,9-
1002-17-1 Ci2H26 170.34 g/mol

Dimethyldecane dimethyldecane

Source: PubChem CID 517733[1]

2,9-dimethyldecane is an alkane and a volatile organic compound that has been identified as a
bacterial and plant metabolite.[1]

Section 2: General Methodologies for Dinitrile
Synthesis

The synthesis of dinitriles can be achieved through various established chemical reactions. For
a hypothetical compound like 2,9-dimethyldecanedinitrile, a plausible synthetic route would
involve the reaction of a corresponding dihaloalkane with a cyanide salt. This is a variation of
the Kolbe nitrile synthesis.

Experimental Protocol: Generalized Kolbe Nitrile Synthesis for Dinitriles
This protocol outlines a general procedure for the synthesis of a dinitrile from a dihaloalkane.

Materials:

A dihaloalkane (e.g., 2,9-dibromo-decane, if available)

Sodium cyanide (NaCN) or Potassium cyanide (KCN)

A polar aprotic solvent (e.g., Dimethyl sulfoxide (DMSQO) or Acetone)

Round-bottom flask

Reflux condenser

Heating mantle
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e Stirring apparatus

o Standard glassware for extraction and purification

Procedure:

 In a round-bottom flask, dissolve the dihaloalkane in the chosen polar aprotic solvent.

o Add a molar excess of the cyanide salt (typically 2.2 to 2.5 equivalents) to the solution.

o Attach a reflux condenser and bring the mixture to reflux with vigorous stirring. The reaction
temperature and time will depend on the specific substrate and solvent used.

e Monitor the reaction progress using an appropriate technique (e.g., Thin Layer
Chromatography or Gas Chromatography).

e Upon completion, cool the reaction mixture to room temperature.

e Quench the reaction by carefully adding water.

o Extract the aqueous mixture with an organic solvent (e.g., diethyl ether or ethyl acetate).

» Combine the organic layers, wash with brine, and dry over an anhydrous drying agent (e.qg.,
Na2S04 or MgSOa).

« Filter off the drying agent and concentrate the solvent in vacuo to obtain the crude dinitrile.

» Purify the crude product using a suitable method, such as distillation or column
chromatography.

Logical Workflow for Dinitrile Synthesis
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Caption: Generalized workflow for the synthesis of a dinitrile via the Kolbe nitrile synthesis.
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Section 3: Potential Applications in Drug
Development

While there is no specific information on 2,9-dimethyldecanedinitrile, the nitrile functional
group is a valuable component in medicinal chemistry. Nitriles can act as bioisosteres for
carbonyl groups, participate in hydrogen bonding, and serve as precursors for other functional
groups like amines and carboxylic acids.

Signaling Pathways and Drug Design

The incorporation of nitrile groups into drug candidates can influence their pharmacokinetic and
pharmacodynamic properties. For instance, the linear and rigid nature of the nitrile group can
be used to orient a molecule within a binding pocket of a target protein.

Hypothetical Role in a Signaling Pathway

The following diagram illustrates a hypothetical scenario where a dinitrile-containing compound
could act as an inhibitor in a generic signaling pathway.
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Caption: Hypothetical inhibition of a kinase signaling pathway by a dinitrile compound.
Conclusion

While "2,9-Dimethyldecanedinitrile” does not correspond to a known chemical entity in public
databases, this guide provides a framework for understanding its potential synthesis and
properties based on related compounds and general chemical principles. Researchers
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interested in this specific molecule would likely need to undertake its de novo synthesis and
characterization. The information provided on general dinitrile synthesis and the role of nitriles
in drug development can serve as a valuable starting point for such an endeavor.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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